Cas no 34684-43-0 (Benzenesulfonylchloride, 5-(acetylamino)-2,4-dimethyl-)

• Product Name: Benzenesulfonylchloride, 5-(acetylamino)-2,4-dimethyl-
• CAS No: 34684-43-0
• MF: C₁₀H₁₂ClNO₃S
• MW: 261.725180625916
• CID: 315826
• PubChem ID: 118714
• Update Time: 2025-04-19

Benzenesulfonylchloride, 5-(acetylamino)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 5-(acetylamino)-2,4-dimethyl-
• 5-acetamido-2,4-dimethylbenzenesulfonyl chloride
• 5-(acetylamino)-2,4-dimethylbenzenesulfonyl chloride
• 5-Acetamido-2,4-dimethylbenzenesulphonyl chloride
• EINECS 252-145-6
• Benzenesulfonyl chloride, 5-(acetylamino)-2,4-dimethyl-
• 34684-43-0
• NS00029709
• DTXSID8067864

• Inchi： 1S/C10H12ClNO3S/c1-6-4-7(2)10(16(11,14)15)5-9(6)12-8(3)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： CRQMIQVYEFNWRZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C)=CC=1C)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 261.02276
• Monoisotopic Mass: 261.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 415°Cat760mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.567
• PSA: 63.24